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Compound of Interest

Compound Name: 1-Bromo-2-chlorobutane

Cat. No.: B025774

Essential Safety and Handling Guide for 1-
Bromo-2-chlorobutane

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Bromo-2-chlorobutane (CAS No.
108200-18-6) was not readily available. The following guidance is based on the chemical
properties of this compound and safety data for structurally similar halogenated hydrocarbons,
such as 1-Bromobutane and 1-Bromo-4-chlorobutane.[1][2] It is imperative to handle this
chemical with a high degree of caution and to consult with a qualified safety professional before
use.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Bromo-2-chlorobutane.

Hazard Identification and Summary

1-Bromo-2-chlorobutane is a dihalogenated alkane.[2] While specific toxicity data is limited, it
is prudent to assume it shares hazards with similar halogenated hydrocarbons. These hazards
include:

» Flammability: Flammable liquid and vapor.[3][4] Vapors may form explosive mixtures with air
and can travel to an ignition source and flash back.[5]

» Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[3][6]
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o Respiratory Irritation: May cause respiratory tract irritation.[3][6] Inhalation of vapors may
cause dizziness or suffocation.[4]

o Harmful if Swallowed: May be harmful if swallowed.[7]

e Environmental Hazards: Potentially harmful to aquatic life with long-lasting effects.[3]

Table 1: Chemical and Physical Properties of Related Compounds

Property 1-Bromo-4-chlorobutane 1-Bromobutane

Molecular Formula C4H8BrCI C4H9Br

Molecular Weight 171.46 g/mol [1] 137.03 g/mol [6]

Appearance Colorless liquid[5] C.:OI?HESS tolight brown
liquid[6]

Boiling Point 80 - 82 °C @ 30 mmHg[5] 101.3 °C[6]

Flash Point 60 °C (140 °F)[4][5] 18 °CJ6]

Density 1.488 g/mL[8] 1.276 g/cm3[6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specific Requirements

Rationale

Eye and Face Protection

Chemical splash goggles
meeting EN 166 or OSHA 29
CFR 1910.133 standards. A
face shield should be worn
over goggles if there is a risk of
splashing.[5][9]

Protects against splashes and
vapors that can cause serious

eye damage.[9]

Hand Protection

Chemically resistant gloves
(e.g., nitrile, neoprene, or
Viton®) tested according to EN
374.]9] Breakthrough time of
the glove material should be

considered.

Prevents skin contact, which

can cause irritation.[3]

Body Protection

A flame-resistant lab coat, fully
buttoned, with long sleeves.
Long pants and closed-toe,
closed-heel shoes are
mandatory. For larger
quantities or increased splash
potential, a chemical-resistant

apron or suit is recommended.

[3]

Protects skin from exposure.[3]

Respiratory Protection

All handling must be
conducted in a certified
chemical fume hood.[6] If a
fume hood is not available or
ventilation is insufficient, a
NIOSH/MSHA-approved
respirator with an appropriate
organic vapor cartridge is

required.[5]

Prevents inhalation of harmful

vapors.[3]

Operational Plan: Safe Handling and Storage

Experimental Workflow Diagram
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e Preparation )

Don all required PPE

'

Verify chemical fume hood is operational

l

Locate and ensure accessibility of safety shower and eyewash station

l

Prepare spill kit with appropriate absorbent material

Proceed to Handling

4 Hangling N
Y

Transfer 1-Bromo-2-chlorobutane inside the fume hood using non-sparking tools

'

Ground and bond containers during transfer to prevent static discharge

'

Avoid contact with skin, eyes, and clothing

'

Keep away from heat, sparks, and open flames

Proceed to Storage

Sto;age

Store in a tightly closed container

'

Store in a cool, dry, well-ventilated area designated for flammable liquids

'

Store away from incompatible materials such as strong oxidizing agents

- /

Click to download full resolution via product page

Caption: Experimental workflow for handling 1-Bromo-2-chlorobutane.
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Step-by-Step Handling Protocol:

e Preparation:

[¢]

Don all required PPE as outlined in Table 2.

[¢]

Ensure the chemical fume hood is functioning correctly.

[e]

Confirm that a safety shower and eyewash station are readily accessible.[4]

o

Have a spill kit with inert absorbent material (e.g., sand, vermiculite) ready.[4]
e Handling:

o Conduct all transfers and manipulations of 1-Bromo-2-chlorobutane within a chemical
fume hood.[6]

o Use non-sparking tools and explosion-proof equipment.[5][10]

o Ground and bond all containers when transferring the material to prevent static electricity
buildup.[6][10]

o Avoid direct contact with skin, eyes, and clothing.[3]

o Keep the chemical away from ignition sources such as heat, sparks, and open flames.[3]
[10] No smoking in the handling area.[3]

e Storage:
o Store in a tightly sealed container.[3][4]

o Keep in a cool, dry, and well-ventilated area specifically designated for flammable liquids.

[4]

o Store away from incompatible materials, particularly strong oxidizing agents.[4][5]

Disposal Plan

Logical Relationship Diagram for Disposal
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Disposal of 1-Bromo-2-chlorobutane and Contaminated Materials

Is the waste liquid or solid?

Collect liquid waste in a labeled, sealed, and appropriate hazardous waste container. Collect contaminated solids (e.g., absorbent material, gloves) in a labeled, sealed hazardous waste container.

Dispose of waste through a licensed hazardous waste disposal facility.

Follow all local, state, and federal regulations for hazardous waste disposal.

Click to download full resolution via product page
Caption: Disposal decision workflow for 1-Bromo-2-chlorobutane.
Step-by-Step Disposal Protocol:

o Waste Classification: This material and its containers must be treated as hazardous waste.
[11]

o Containerization:

o Liquid Waste: Collect any unused 1-Bromo-2-chlorobutane and contaminated solutions
in a clearly labeled, sealed, and chemically compatible container designated for
halogenated organic waste.

o Solid Waste: Place all contaminated disposable PPE (gloves, etc.) and spill cleanup
materials into a separate, clearly labeled, sealed container for solid hazardous waste.
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» Disposal:

o Dispose of all waste materials through a licensed and approved hazardous waste disposal
company.[11]

o Do not dispose of this chemical down the drain.[5]

o Empty containers may retain flammable and hazardous residues and should be disposed
of in the same manner as the chemical.[3]

o Always adhere to local, state, and federal regulations regarding hazardous waste disposal.

[5]

Emergency Procedures

Table 3: Emergency Response Protocols

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11399~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:03:33~~1-Bromo-4-chlorobutane~~
https://www.fishersci.com/store/msds?partNumber=AC106840250&countryCode=US&language=en
https://www.technopharmchem.com/application/uploads/files/1705474923_1-BROMOBUTANE.pdf
https://www.fishersci.com/store/msds?partNumber=AC106840250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Situation Action

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation persists.[3][4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[3][4]

Move the victim to fresh air and keep them at
) rest in a position comfortable for breathing. If
Inhalation o )
breathing is difficult, provide oxygen. Seek

immediate medical attention.[3][4]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[3]

Evacuate the area and remove all ignition
sources.[3] Wearing appropriate PPE, contain
the spill using an inert absorbent material.[4]
Spill Collect the material using non-sparking tools
and place it in a suitable container for
hazardous waste disposal.[5] Ventilate the area

thoroughly.

Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish.[3][4] Do not use a
Fire heavy water stream.[3] Firefighters should wear

self-contained breathing apparatus and full

protective gear.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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